Cas no 22548-85-2 (4-Nitro-2,3,6-trichlorotoluene)

4-Nitro-2,3,6-trichlorotoluene is a chlorinated aromatic compound featuring a nitro substituent, commonly utilized as an intermediate in organic synthesis. Its molecular structure, incorporating both nitro and trichloromethyl groups, makes it valuable for further functionalization in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The electron-withdrawing effects of the nitro and chloro groups enhance its reactivity in electrophilic substitution and nucleophilic displacement reactions. This compound is particularly advantageous in synthesizing complex molecules due to its stability and predictable reactivity patterns. Proper handling is required due to its potential toxicity and environmental impact. Its purity and consistent performance make it a reliable choice for industrial and research applications.

4-Nitro-2,3,6-trichlorotoluene structure

22548-85-2 structure

Product Name:4-Nitro-2,3,6-trichlorotoluene

CAS No:22548-85-2

MF:C₇H₄Cl₃NO₂

MW:240.471158981323

MDL:MFCD00622937

CID:5155145

Update Time:2026-03-03

4-Nitro-2,3,6-trichlorotoluene Chemical and Physical Properties

Names and Identifiers

- 4-Nitro-2,3,6-trichlorotoluene
- MDL： MFCD00622937
- Inchi： 1S/C7H4Cl3NO2/c1-3-4(8)2-5(11(12)13)7(10)6(3)9/h2H,1H3
- InChI Key： OZTVOUBBPNUZDA-UHFFFAOYSA-N
- SMILES： C1(Cl)=CC([N+]([O-])=O)=C(Cl)C(Cl)=C1C

Computed Properties

Exact Mass: 238.931
Monoisotopic Mass: 238.931
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0

4-Nitro-2,3,6-trichlorotoluene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB279440-1 g	2,3,5-Trichloro-4-methyl-nitrobenzene, 98%; .	22548-85-2	98%	1 g	€692.00	2023-07-20
abcr	AB279440-1g	2,3,5-Trichloro-4-methyl-nitrobenzene, 98%; .	22548-85-2	98%	1g	€692.00	2025-04-19

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitro-2,3,6-trichlorotoluene

Recent Advances in the Study of 4-Nitro-2,3,6-trichlorotoluene (CAS: 22548-85-2) in Chemical and Biomedical Research

The compound 4-Nitro-2,3,6-trichlorotoluene (CAS: 22548-85-2) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, chemical behavior, and potential biomedical applications. Recent studies have explored its role as an intermediate in the synthesis of more complex chemical entities, as well as its potential utility in pharmaceutical development.

One of the key areas of interest is the compound's reactivity and stability under various conditions. A 2023 study published in the Journal of Organic Chemistry demonstrated that 4-Nitro-2,3,6-trichlorotoluene exhibits remarkable stability in acidic environments, making it a promising candidate for use in drug formulation processes. The study also highlighted its potential as a precursor in the synthesis of novel antimicrobial agents, given its ability to undergo selective nitration and chlorination reactions.

In addition to its chemical properties, recent research has investigated the biomedical implications of 4-Nitro-2,3,6-trichlorotoluene. A preclinical study conducted by researchers at the University of Cambridge explored its effects on bacterial cell membranes, revealing that derivatives of this compound could disrupt membrane integrity in drug-resistant strains of Staphylococcus aureus. These findings suggest a potential pathway for developing new antibiotics to combat multidrug-resistant infections.

Another notable development is the use of 4-Nitro-2,3,6-trichlorotoluene in the field of agrochemicals. A 2024 report by the European Chemicals Agency (ECHA) indicated that this compound could serve as a key intermediate in the production of herbicides with improved efficacy and reduced environmental toxicity. Researchers are particularly interested in its potential to replace more hazardous chemicals currently used in agriculture.

Despite these promising findings, challenges remain in the large-scale production and application of 4-Nitro-2,3,6-trichlorotoluene. Issues such as yield optimization, purification techniques, and regulatory compliance need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthesis methods and evaluating the compound's long-term environmental impact.

In conclusion, 4-Nitro-2,3,6-trichlorotoluene (CAS: 22548-85-2) represents a versatile and promising compound in both chemical and biomedical research. Its unique properties and potential applications underscore the need for continued investigation and development. Future studies should aim to further elucidate its mechanisms of action, optimize its synthesis, and explore its utility in diverse fields such as pharmaceuticals, agrochemicals, and materials science.